Cas no 898431-89-5 (N-3-(6-methoxypyridazin-3-yl)phenyl-2-nitrobenzene-1-sulfonamide)

• Product Name: N-3-(6-methoxypyridazin-3-yl)phenyl-2-nitrobenzene-1-sulfonamide
• CAS No: 898431-89-5
• MF: C₁₇H₁₄N₄O₅S
• MW: 386.381862163544
• CID: 5483464
• Update Time: 2025-07-16

N-3-(6-methoxypyridazin-3-yl)phenyl-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(6-methoxypyridazin-3-yl)phenyl]-2-nitrobenzenesulfonamide
• N-3-(6-methoxypyridazin-3-yl)phenyl-2-nitrobenzene-1-sulfonamide

• Inchi： 1S/C17H14N4O5S/c1-26-17-10-9-14(18-19-17)12-5-4-6-13(11-12)20-27(24,25)16-8-3-2-7-15(16)21(22)23/h2-11,20H,1H3
• InChI Key： KBKFHGWGPQINFV-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC(C3=NN=C(OC)C=C3)=C2)(=O)=O)=CC=CC=C1[N+]([O-])=O

Additional information on N-3-(6-methoxypyridazin-3-yl)phenyl-2-nitrobenzene-1-sulfonamide

Research Briefing on N-3-(6-methoxypyridazin-3-yl)phenyl-2-nitrobenzene-1-sulfonamide (CAS: 898431-89-5)

In recent years, the compound N-3-(6-methoxypyridazin-3-yl)phenyl-2-nitrobenzene-1-sulfonamide (CAS: 898431-89-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted therapies. The unique structural features of this compound, including the methoxypyridazin and nitrobenzene moieties, contribute to its biological activity and selectivity.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of N-3-(6-methoxypyridazin-3-yl)phenyl-2-nitrobenzene-1-sulfonamide. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its potent inhibitory activity against specific protein kinases involved in inflammatory pathways. The research team employed X-ray crystallography to determine the compound's binding mode, revealing key interactions with the ATP-binding pocket of the target kinase.

The synthetic routes for N-3-(6-methoxypyridazin-3-yl)phenyl-2-nitrobenzene-1-sulfonamide have been optimized in several recent patents, with particular emphasis on improving yield and purity. A notable advancement reported in 2024 involves a novel catalytic system that reduces the formation of byproducts during the sulfonamide coupling step. These process improvements are crucial for scaling up production while maintaining the compound's pharmacological properties.

Pharmacokinetic studies conducted in preclinical models have provided valuable insights into the absorption, distribution, metabolism, and excretion (ADME) profile of this compound. The methoxy group appears to significantly influence the metabolic stability, with in vitro studies showing reduced cytochrome P450-mediated degradation compared to similar compounds lacking this substituent. These findings were recently published in Drug Metabolism and Disposition (2024).

Current research directions include exploring structure-activity relationships (SAR) through systematic modifications of the core scaffold. Preliminary results suggest that variations at the nitrobenzene moiety can dramatically alter both potency and selectivity. Several analogs have shown improved therapeutic indices in animal models of disease, though the parent compound remains the most thoroughly characterized in terms of safety profile.

The potential therapeutic applications of N-3-(6-methoxypyridazin-3-yl)phenyl-2-nitrobenzene-1-sulfonamide continue to expand. Recent investigations have explored its use in combination therapies, particularly with immunomodulatory agents. A 2024 study in Cancer Research demonstrated synergistic effects when co-administered with checkpoint inhibitors in murine tumor models, suggesting potential applications in oncology beyond its original indications.

As research progresses, challenges remain in optimizing the physicochemical properties of this compound class. While the nitro group contributes to target binding affinity, it may pose stability concerns under certain conditions. Current efforts focus on developing prodrug strategies or identifying bioisosteres that maintain activity while improving formulation characteristics. These developments will be critical for advancing this promising compound toward clinical evaluation.